Cas no 73231-72-8 (2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide)

2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide structure
73231-72-8 structure
Product Name:2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide
CAS No:73231-72-8
MF:C10H20INO4
MW:345.174575805664
CID:1760021
PubChem ID:51771
Update Time:2025-04-21

2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide Chemical and Physical Properties

Names and Identifiers

    • 2-{[3-(acetyloxy)propanoyl]oxy}-N,N,N-trimethylethanaminium iodide
    • 2-(3-acetyloxypropanoyloxy)ethyl-trimethylazanium,iodide
    • DTXSID20993960
    • 2-(3-(Acetyloxy)-1-oxopropoxy)-N,N,N-trimethylethanaminium iodide
    • ETHANAMINIUM, 2-(3-(ACETYLOXY)-1-OXOPROPOXY)-N,N,N-TRIMETHYL-, IODIDE
    • 73231-72-8
    • 2-{[3-(Acetyloxy)propanoyl]oxy}-N,N,N-trimethylethan-1-aminium iodide
    • Inchi: 1S/C10H20NO4.HI/c1-9(12)14-7-5-10(13)15-8-6-11(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
    • InChI Key: UCESETDRFURSGR-UHFFFAOYSA-M
    • SMILES: [I-].O(C(CCOC(C)=O)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 345.04371g/mol
  • Monoisotopic Mass: 345.04371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 220
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
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